Cas no 1808640-50-7 (6-chloro-N2-{[4-(trifluoromethyl)phenyl]methyl}pyridine-2,5-dicarboxamide)

• Product Name: 6-chloro-N2-{[4-(trifluoromethyl)phenyl]methyl}pyridine-2,5-dicarboxamide
• CAS No: 1808640-50-7
• MF: C₁₅H₁₁ClF₃N₃O₂
• MW: 357.714952707291
• CID: 5984713
• PubChem ID: 100754512
• Update Time: 2025-05-22

6-chloro-N2-{[4-(trifluoromethyl)phenyl]methyl}pyridine-2,5-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26590813
• 6-chloro-N2-{[4-(trifluoromethyl)phenyl]methyl}pyridine-2,5-dicarboxamide
• 6-chloro-2-N-[[4-(trifluoromethyl)phenyl]methyl]pyridine-2,5-dicarboxamide
• Z2027430597
• 1808640-50-7
• AKOS033741520

• Inchi： 1S/C15H11ClF3N3O2/c16-12-10(13(20)23)5-6-11(22-12)14(24)21-7-8-1-3-9(4-2-8)15(17,18)19/h1-6H,7H2,(H2,20,23)(H,21,24)
• InChI Key： AYMKWJLYNLBYIT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=O)C=CC(C(NCC2C=CC(C(F)(F)F)=CC=2)=O)=N1

Computed Properties

• Exact Mass: 357.0491888g/mol
• Monoisotopic Mass: 357.0491888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.1Ų

Additional information on 6-chloro-N2-{[4-(trifluoromethyl)phenyl]methyl}pyridine-2,5-dicarboxamide

6-Chloro-N2-{[4-(Trifluoromethyl)Phenyl]Methyl}Pyridine-2,5-Dicarboxamide: A Comprehensive Overview

The compound with CAS No. 1808640-50-7, known as 6-chloro-N2-{[4-(trifluoromethyl)phenyl]methyl}pyridine-2,5-dicarboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with chloro and trifluoromethyl substituents, making it a versatile building block for various applications.

Pyridine-2,5-dicarboxamide serves as the core framework of this molecule, providing a rigid and planar structure that facilitates strong intermolecular interactions. The presence of the chloro group at the 6-position introduces electronic effects that can modulate the reactivity and stability of the compound. Additionally, the trifluoromethylphenyl group attached to the nitrogen atom at position 2 imparts unique electronic and steric properties, enhancing the molecule's potential for use in advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The trifluoromethyl group, a common substituent in medicinal chemistry, is known for its ability to enhance lipophilicity and improve drug-like properties such as absorption and bioavailability. This makes 6-chloro-N2-{[4-(trifluoromethyl)phenyl]methyl}pyridine-2,5-dicarboxamide an attractive candidate for further exploration in therapeutic applications.

From a synthetic perspective, the preparation of this compound involves a series of carefully optimized reactions. The synthesis begins with the preparation of pyridine-2,5-dicarboxylic acid, which is then subjected to amidation reactions to introduce the desired substituents. The introduction of the chloro group and trifluoromethylphenyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of these processes.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The rigid structure of pyridine derivatives makes them ideal candidates for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The trifluoromethyl group contributes to improved charge transport properties, while the chloro group can be used to fine-tune electronic characteristics for specific applications.

In terms of toxicity and environmental impact, recent studies have focused on understanding the fate and behavior of pyridine derivatives in biological systems. While pyridine itself is known to be toxic at high concentrations, substituted pyridines like 6-chloro-N2-{[4-(trifluoromethyl)phenyl]methyl}pyridine-2,5-dicarboxamide exhibit reduced toxicity due to their structural modifications. These findings are crucial for ensuring safe handling and disposal practices during industrial-scale production.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. High-resolution mass spectrometry (HRMS) has proven particularly useful for determining molecular weights with precision, while NMR spectroscopy provides detailed insights into the spatial arrangement of substituents on the pyridine ring.

In conclusion, 6-chloro-N2-{[4-(trifluoromethyl)phenyl]methyl}pyridine-2,5-dicarboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of structural features makes it a valuable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.